Lithium hexafluorostannate Lithium hexafluorostannate
Brand Name: Vulcanchem
CAS No.: 43100-65-8
VCID: VC0213208
InChI:
SMILES:
Molecular Formula: C2H6O2.Li
Molecular Weight:

Lithium hexafluorostannate

CAS No.: 43100-65-8

Cat. No.: VC0213208

Molecular Formula: C2H6O2.Li

Molecular Weight:

* For research use only. Not for human or veterinary use.

Lithium hexafluorostannate - 43100-65-8

Specification

CAS No. 43100-65-8
Molecular Formula C2H6O2.Li

Introduction

Lithium hexafluorostannate is an inorganic chemical compound with the chemical formula Li2_2SnF6_6. It belongs to the category of fluoro complexes, stannates, lithium compounds, fluorometallates, and hexafluorides . This compound is of interest due to its unique properties and potential applications in various fields.

Synthesis of Lithium Hexafluorostannate

The synthesis of lithium hexafluorostannate can be achieved through several methods:

  • Method 1: By reacting ammonium hexachlorostannate, lithium carbonate, and fluorine gas at a temperature of 400 °C.

  • Method 2: By reacting lithium stannate with hydrofluoric acid .

These methods highlight the versatility in preparing this compound, depending on the availability of starting materials and desired conditions.

Hazard Information Table

Hazard StatementHazard CodePrecautionary Statement
H301: Toxic if swallowedT, XiP261: Avoid breathing dust.
H315: Causes skin irritationP280a: Wear protective gloves/protective clothing.
H319: Causes serious eye irritationP301+P310a: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
H335: May cause respiratory irritationP305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Applications and Research

While specific applications of lithium hexafluorostannate are not widely documented, compounds with similar structures are often studied for their potential in electrolytes and battery technologies. The properties of lithium hexafluorostannate, such as its stability and solubility characteristics, could make it a candidate for further investigation in these areas.

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